4-Chloro-2-cyclobutylpyridine

• CAS No.: 1369887-18-2
• Molecular Formula: C9H10ClN
• Molecular Weight: 167.636
• IUPAC Name: 4-chloro-2-cyclobutylpyridine
• InChI: InChI=1S/C9H10ClN/c10-8-4-5-11-9(6-8)7-2-1-3-7/h4-7H,1-3H2
• InChI Key: MLYGLQNYPXRGPR-UHFFFAOYSA-N
• SMILES: C1CC(C1)C2=NC=CC(=C2)Cl

Description

4-Chloro-2-cyclobutylpyridine is a halogenated pyridine derivative featuring a chlorine atom at the 4-position and a cyclobutyl substituent at the 2-position of the pyridine ring. Pyridine derivatives are pivotal in medicinal chemistry due to their bioisosteric properties, enabling interactions with biological targets such as enzymes and receptors.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Electronic Comparisons

Table 1: Key Structural Features of Selected Pyridine Derivatives

Compound	Substituents (Pyridine Ring)	Molecular Formula	Key Functional Groups
4-Chloro-2-cyclobutylpyridine	4-Cl, 2-cyclobutyl	C₉H₉ClN	Halogen, Cycloalkyl
4-Chloro-5-fluoro-2-methylpyridine	4-Cl, 5-F, 2-CH₃	C₆H₄ClFN	Halogens, Methyl
2-(Chloro(4-chlorophenyl)methyl)pyridine	2-(Cl(4-ClC₆H₄)CH₂)	C₁₂H₈Cl₂N	Di-halogen, Aromatic Benzyl
4-Chloro-2-methylaniline	4-Cl, 2-CH₃ (benzene ring)	C₇H₈ClN	Halogen, Amine, Methyl

Key Observations:

• Electronic Effects : The chlorine atom in 4-Chloro-2-cyclobutylpyridine withdraws electron density, polarizing the pyridine ring. This contrasts with 4-Chloro-2-methylaniline, where the amine group donates electrons, reducing ring electrophilicity .
• Aromatic vs. Aliphatic Substituents : The benzyl group in 2-(Chloro(4-chlorophenyl)methyl)pyridine introduces extended π-conjugation, enhancing stability in aromatic interactions compared to the aliphatic cyclobutyl group .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Solubility (Polar Solvents)	LogP (Predicted)
4-Chloro-2-cyclobutylpyridine	153.6	Not reported	Moderate (DMSO, THF)	2.8
4-Chloro-5-fluoro-2-methylpyridine	159.5	45–48	High (Ethanol, Acetone)	1.5
2-(Chloro(4-chlorophenyl)methyl)pyridine	256.1	120–122	Low (DCM, Chloroform)	3.9
4-Chloro-2-methylaniline	141.6	63–65	High (Methanol, Water)	2.1

Key Findings:

• Solubility : 4-Chloro-2-cyclobutylpyridine’s moderate solubility in polar aprotic solvents aligns with its balanced lipophilicity (LogP ~2.8). In contrast, the di-chlorinated benzyl analog exhibits lower solubility due to increased hydrophobicity .
• Thermal Stability : The cyclobutyl group may lower melting points compared to rigid aromatic substituents, as seen in the 120–122°C range for the benzyl derivative .